Cas no 89929-86-2 (Benzenemethanol, 3-(3-thienyl)-, acetate)

Benzenemethanol, 3-(3-thienyl)-, acetate structure
89929-86-2 structure
Product Name:Benzenemethanol, 3-(3-thienyl)-, acetate
CAS No:89929-86-2
MF:C13H14O3S
MW:250.313462734222
CID:585086
PubChem ID:71326921
Update Time:2025-04-19

Benzenemethanol, 3-(3-thienyl)-, acetate Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3-(3-thienyl)-, acetate
    • acetic acid,(3-thiophen-3-ylphenyl)methanol
    • 89929-86-2
    • Acetic acid--[3-(thiophen-3-yl)phenyl]methanol (1/1)
    • DTXSID10756046
    • Inchi: 1S/C11H10OS.C2H4O2/c12-7-9-2-1-3-10(6-9)11-4-5-13-8-11;1-2(3)4/h1-6,8,12H,7H2;1H3,(H,3,4)
    • InChI Key: XJYKOAFRZRIIIW-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1=CC=CC(CO)=C1.OC(C)=O

Computed Properties

  • Exact Mass: 250.06636548g/mol
  • Monoisotopic Mass: 250.06636548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.8Ų
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